Cas no 1248390-82-0 (N1-cyclobutyl-4-methylbenzene-1,2-diamine)

• Product Name: N1-cyclobutyl-4-methylbenzene-1,2-diamine
• CAS No: 1248390-82-0
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5709339
• PubChem ID: 62415714
• Update Time: 2025-10-31

N1-cyclobutyl-4-methylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-1116098
• 1-N-cyclobutyl-4-methylbenzene-1,2-diamine
• CS-0283683
• n1-Cyclobutyl-4-methylbenzene-1,2-diamine
• 1248390-82-0
• AKOS011703616
• N1-cyclobutyl-4-methylbenzene-1,2-diamine

• Inchi： 1S/C11H16N2/c1-8-5-6-11(10(12)7-8)13-9-3-2-4-9/h5-7,9,13H,2-4,12H2,1H3
• InChI Key： LXILRWDRBCBAIE-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1N)C1CCC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on N1-cyclobutyl-4-methylbenzene-1,2-diamine

Introduction to N1-cyclobutyl-4-methylbenzene-1,2-diamine (CAS No. 1248390-82-0)

N1-cyclobutyl-4-methylbenzene-1,2-diamine, identified by its Chemical Abstracts Service (CAS) number 1248390-82-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This diamine derivative features a unique structural motif combining a cyclobutyl group with a benzene ring substituted at the 4-position by a methyl group, and is connected by two amine functionalities at the 1 and 2 positions. The compound's distinct architecture makes it a promising candidate for various applications, particularly in the synthesis of polymers, ligands for metal-organic frameworks (MOFs), and as an intermediate in drug development.

The structure of N1-cyclobutyl-4-methylbenzene-1,2-diamine is characterized by its rigid aromatic core, which enhances its stability and reactivity under controlled conditions. The presence of the cyclobutyl group introduces steric hindrance, influencing its electronic properties and interactions with other molecules. This steric effect is particularly valuable in designing molecules with specific binding affinities or catalytic activities. The amine functionalities at the 1 and 2 positions provide multiple sites for chemical modification, enabling the synthesis of complex derivatives with tailored properties.

Recent advancements in computational chemistry have enabled a deeper understanding of the reactivity and electronic structure of N1-cyclobutyl-4-methylbenzene-1,2-diamine. Density functional theory (DFT) calculations have revealed that the compound exhibits moderate electron density at the nitrogen atoms, making it an effective ligand for transition metals. This property has been exploited in the design of novel catalysts for cross-coupling reactions, which are pivotal in modern organic synthesis. The cycloalkyl substituent also influences the compound's solubility and thermal stability, making it suitable for applications in high-performance polymers.

In the realm of pharmaceutical research, N1-cyclobutyl-4-methylbenzene-1,2-diamine has been investigated as a potential precursor for bioactive molecules. Its structural framework closely resembles certain pharmacophores found in therapeutic agents, suggesting its utility in drug discovery programs. For instance, derivatives of this compound have shown promise as intermediates in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The amine groups can be functionalized to introduce specific pharmacological properties, such as receptor binding or metabolic stability.

The synthesis of N1-cyclobutyl-4-methylbenzene-1,2-diamine typically involves multi-step organic reactions, starting from commercially available aromatic precursors. One common approach includes bromination of 4-methylbenzene followed by nucleophilic substitution with cyclobutylamine to introduce the cycloalkyl group. Subsequent reduction and amination steps yield the desired diamine product. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making large-scale production more feasible.

Applications in materials science have also been explored for N1-cyclobutyl-4-methylbenzene-1,2-diamine. Its ability to act as a monomer or cross-linking agent has led to the development of novel polymers with enhanced mechanical strength and thermal resistance. These polymers are particularly useful in aerospace and automotive industries where high-performance materials are essential. Additionally, the compound's potential as a building block for metal-organic frameworks (MOFs) has been recognized due to its ability to form stable coordination bonds with metal ions.

The spectroscopic properties of N1-cyclobutyl-4-methylbenzene-1,2-diamine have been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided insights into its molecular structure and dynamics, which are crucial for understanding its behavior in different environments. For example, NMR analyses have revealed that the compound exists primarily as a zwitterion at physiological pH due to intramolecular proton transfer between the two amine groups.

In conclusion,N1-cyclobutyl-4-methylbenzene-1,2-diamine (CAS No. 1248390-82-0) is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for pharmaceutical development, polymer science, and catalysis. Ongoing research continues to uncover new possibilities for this molecule, underscoring its importance in modern chemistry.